Cas no 606092-88-0 (N-(4-mercaptophenyl)propionamide)

• Product Name: N-(4-mercaptophenyl)propionamide
• CAS No: 606092-88-0
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 2148215
• PubChem ID: 45119426
• Update Time: 2025-04-21

N-(4-mercaptophenyl)propionamide Chemical and Physical Properties

Names and Identifiers

• N-(4-mercaptophenyl)propionamide
• Propanamide, N-(4-mercaptophenyl)-
• 606092-88-0
• OVWVKAZOYVJMGW-UHFFFAOYSA-N
• SCHEMBL1299935
• DB-298432
• Propanamide, N-(4-mercaptophenyl)-

• Inchi： 1S/C9H11NOS/c1-2-9(11)10-7-3-5-8(12)6-4-7/h3-6,12H,2H2,1H3,(H,10,11)
• InChI Key： OVWVKAZOYVJMGW-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)NC(CC)=O

Computed Properties

• Exact Mass: 181.05613515Da
• Monoisotopic Mass: 181.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.1Ų